Cas no 2248318-29-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate
• CAS No: 2248318-29-6
• MF: C₂₀H₁₁ClN₂O₅
• MW: 394.76474404335
• CID: 6015939
• PubChem ID: 165732469
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523095
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate
• 2248318-29-6

• Inchi： 1S/C20H11ClN2O5/c21-12-8-10-13(11-9-12)27-17-7-3-6-16(22-17)20(26)28-23-18(24)14-4-1-2-5-15(14)19(23)25/h1-11H
• InChI Key： CFJSUPUTXLUROI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 394.0356491g/mol
• Monoisotopic Mass: 394.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate (CAS No. 2248318-29-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate (CAS No. 2248318-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their versatility in drug discovery and material science. The presence of both pyridine and chlorophenoxy moieties in its structure enhances its reactivity and binding affinity, making it a promising candidate for further studies.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate has surged, driven by advancements in medicinal chemistry and crop protection technologies. Researchers are particularly interested in its potential as a bioactive scaffold for designing enzyme inhibitors or ligands for receptor modulation. Its CAS No. 2248318-29-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate typically involves multi-step organic reactions, including esterification and cyclization processes. Its molecular weight and logP value are key parameters for pharmacokinetic evaluations, often discussed in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These properties align with current trends in green chemistry, where researchers prioritize compounds with balanced efficacy and environmental safety.

From an industrial perspective, CAS No. 2248318-29-6 is often explored for its compatibility with polymer matrices and coating formulations. Its thermal stability and solubility profile make it suitable for niche applications in advanced materials. Additionally, the compound’s chlorophenoxy group has been linked to herbicidal activity, sparking interest in sustainable agriculture solutions amid growing concerns about food security and pesticide resistance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate. These methods ensure purity and compliance with Good Manufacturing Practices (GMP), a topic frequently searched by quality control professionals. The compound’s spectral data and chromatographic behavior are often shared in open-access databases to facilitate collaborative research.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(4-chlorophenoxy)pyridine-2-carboxylate (CAS No. 2248318-29-6) represents a convergence of innovation in organic synthesis and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical adjuvants—underscore its relevance in addressing contemporary challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future technologies.